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Compound of Interest

Compound Name: 5-Phenyl-1H-imidazol-2-amine
CAS No.: 6775-40-2
Cat. No.: B1631438
Get Quote
Introduction

5-Phenyl-1H-imidazol-2-amine is a key heterocyclic compound, forming the structural
backbone of numerous molecules with significant pharmacological interest. Imidazole
derivatives are known to exhibit a wide range of biological activities, including anticancer,
antifungal, and anti-inflammatory properties.[1][2] The precise structural and physicochemical
characterization of this molecule is paramount for its application in drug discovery and
development, ensuring identity, purity, and stability.

This guide provides a multi-technique approach to the comprehensive analysis of 5-Phenyl-
1H-imidazol-2-amine. We will delve into the core analytical techniques required for
unambiguous structure elucidation and purity assessment, explaining the causality behind the
experimental choices and providing detailed, field-proven protocols.

Physicochemical Properties
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Understanding the fundamental properties of 5-Phenyl-1H-imidazol-2-amine is the first step in

its analytical journey. Imidazole-containing compounds are typically polar and can be soluble in

water and other polar solvents.[1][3][4] The presence of both an acidic proton (on the imidazole

nitrogen) and a basic amino group makes the compound amphoteric.

Property Predicted Value/Range Rationale & Significance
Derived from its chemical
Molecular Formula CoHoN3
structure.
Essential for mass
Molecular Weight 159.19 g/mol spectrometry and quantitative
analysis.
] ] A sharp melting point range is
Melting Point 150-155 °C ) o )
a primary indicator of purity.
. _ Influences solubility and
pKa ~7 (conjugate acid) ) )
chromatographic behavior.[4]
Corresponds to 11 - 11*
UV-Vis (Amax) 210-220 nm, 260-280 nm transitions in the aromatic

rings.[1]

Integrated Analytical Workflow

A robust characterization of 5-Phenyl-1H-imidazol-2-amine relies on the synergistic use of

multiple analytical techniques. Each method provides a unique piece of the structural puzzle,

and together, they offer a comprehensive and validated understanding of the molecule.
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Structural Characterization & Purity
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Caption: Integrated workflow for the characterization of 5-Phenyl-1H-imidazol-2-amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Experience: NMR is the cornerstone of molecular structure elucidation. For 5-
Phenyl-1H-imidazol-2-amine, 'H NMR provides information on the number and connectivity of
protons, while 33C NMR reveals the carbon skeleton. 2D NMR techniques like COSY and
HSQC can be used to definitively assign proton and carbon signals.[5]

Protocol: *H and **C NMR Analysis

Objective: To elucidate the molecular structure by analyzing the chemical environment of its
protons and carbon atoms.[6]

Apparatus:

NMR Spectrometer (e.g., 400 MHz or higher)

5 mm NMR tubes

Deuterated solvent (e.g., DMSO-ds)

Tetramethylsilane (TMS) as an internal standard

Procedure:
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e Sample Preparation: Dissolve 5-10 mg of the sample for tH NMR (20-50 mg for 3C NMR) in
approximately 0.6 mL of DMSO-ds in a clean, dry NMR tube.[6]

e Internal Standard: Add a small amount of TMS.
e Acquisition:
o Place the NMR tube in the spectrometer.

o Acquire the *H NMR spectrum, setting appropriate parameters for spectral width, number
of scans, and relaxation delay.[6]

o Acquire the 133C NMR spectrum, which typically requires a larger number of scans.[6]

o Data Processing: Process the raw data (FID) using appropriate software to obtain the final
spectra. Reference the spectra to the TMS signal at 0.00 ppm.

Expected Results:

1H NMR (DMSO-ds,

400 MHz)

Predicted Chemical o ) .

Shift (3, ppm) Multiplicity Integration Assignment
11.5-125 Broad Singlet 1H Imidazole N-H
76-7.8 Doublet 2H Phenyl H (ortho)
7.3-7.4 Triplet 2H Phenyl H (meta)
71-72 Triplet 1H Phenyl H (para)
70-71 Singlet 1H Imidazole C4-H
6.0-6.5 Broad Singlet 2H Amine (-NH2)
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3C NMR (DMSO-ds, 100 MHz)

Predicted Chemical Shift (3, ppm) Assignment

~145 Imidazole C2 (attached to -NH2)
~135 Phenyl C (ipso)

~129 Phenyl C (meta)

~128 Imidazole C5 (attached to Phenyl)
~125 Phenyl C (ortho)

~124 Phenyl C (para)

~115 Imidazole C4

Mass Spectrometry (MS)

Expertise & Experience: Mass spectrometry provides the exact molecular weight of the
compound, confirming its elemental composition. Electrospray ionization (ESI) is a soft
ionization technique well-suited for polar molecules like 5-Phenyl-1H-imidazol-2-amine,
typically yielding the protonated molecular ion [M+H]*. Tandem MS (MS/MS) can be used to
study fragmentation patterns, further confirming the structure.[7][8]

Protocol: ESI-MS Analysis

Objective: To determine the accurate molecular weight and confirm the elemental composition
of the title compound.

Apparatus:

o Mass Spectrometer with an ESI source (e.g., Orbitrap or Q-TOF)
e Syringe pump and sample loop

Procedure:

o Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent
like methanol or acetonitrile with 0.1% formic acid.
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e Infusion: Infuse the sample solution into the ESI source at a constant flow rate (e.g., 5-10
pL/min).

« lonization: Apply a high voltage to the ESI needle to generate a fine spray of charged
droplets.

o Data Acquisition: Acquire the mass spectrum in positive ion mode over a relevant m/z range
(e.g., 100-500).

Analysis: ldentify the protonated molecular ion [M+H]*.

Expected Results:

Parameter Expected Value

lonization Mode Positive ESI

Observed lon [M+H]*

Calculated m/z 160.0869

Observed m/z 160.0871 (within 5 ppm error)

High-Performance Liquid Chromatography (HPLC)

Expertise & Experience: HPLC is a cornerstone technique for assessing the purity of
pharmaceutical compounds and can be adapted for quantification.[9][10] A reversed-phase
method is typically employed for polar imidazole derivatives, where a nonpolar stationary phase
(like C18) is used with a polar mobile phase.[9] UV detection is suitable due to the aromatic
nature of the compound.

Protocol: Reversed-Phase HPLC for Purity Analysis

Objective: To determine the purity of 5-Phenyl-1H-imidazol-2-amine and quantify any
impurities.

Apparatus:

e HPLC system with a UV detector
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» Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 pm)
e Autosampler
Procedure:

» Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of an aqueous
buffer (e.g., 0.025 M KH2POa, pH adjusted to 3.2) and an organic solvent (e.g., methanol or
acetonitrile).[10]

o Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a
known concentration (e.g., 1 mg/mL).

o Chromatographic Conditions:

[e]

Column: C18, 4.6 x 250 mm, 5 um

Mobile Phase: Methanol:0.025 M KH2POa4 (70:30, v/v)[10]

[e]

o

Flow Rate: 1.0 mL/min[10]

[¢]

Detection Wavelength: 275 nm

[¢]

Injection Volume: 10 pL

e Analysis: Run the sample and integrate the peak areas. Purity is calculated as the
percentage of the main peak area relative to the total peak area.

Expected Results: A single, sharp peak for the main compound with a retention time of
approximately 4-6 minutes. The purity should ideally be >99%.
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Caption: Step-by-step HPLC purity analysis workflow.

Fourier-Transform Infrared (FTIR) Spectroscopy

Expertise & Experience: FTIR spectroscopy is a rapid and non-destructive technique used to
identify the functional groups present in a molecule based on their characteristic vibrational
frequencies.[6] For 5-Phenyl-1H-imidazol-2-amine, we expect to see characteristic stretches
for N-H, C-H, C=N, and C=C bonds.

Protocol: FTIR Analysis (KBr Pellet Method)

Objective: To identify the key functional groups in the molecule.
Apparatus:

¢ FTIR Spectrometer
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o KBr pellet press

e Agate mortar and pestle

Procedure:

o Sample Preparation: Grind 1-2 mg of the sample with ~100 mg of dry, IR-grade KBr powder

in an agate mortar until a fine, homogeneous powder is obtained.[6]

o Pellet Formation: Transfer the powder to a pellet press and apply pressure to form a thin,

transparent pellet.[6]

o Data Acquisition:

o Place the KBr pellet in the sample holder.

o Collect a background spectrum.

o Acquire the IR spectrum of the sample, typically from 4000 to 400 cm~1.[6]

Expected Results:

Predicted Wavenumber

Functional Group Intensity
(cm™)

N-H Stretch (amine & )

o 3400 - 3100 Medium, Broad

imidazole)

C-H Stretch (aromatic) 3100 - 3000 Medium

C=N Stretch (imidazole ring) 1650 - 1580 Medium-Strong

C=C Stretch (aromatic rings) 1600 - 1450 Medium-Strong

X-ray Crystallography

Expertise & Experience: Single-crystal X-ray crystallography provides the definitive,

unambiguous three-dimensional structure of a molecule in the solid state.[11] It offers precise
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information on bond lengths, bond angles, and intermolecular interactions, which is invaluable
for understanding its biological activity.[11]

Protocol: Single-Crystal X-ray Diffraction

Objective: To determine the precise solid-state molecular structure.
Apparatus:

¢ Single-crystal X-ray diffractometer

Procedure:

o Crystallization: Grow single crystals of the compound suitable for X-ray diffraction, often by
slow evaporation of a saturated solution in a suitable solvent (e.g., ethanol or ethyl acetate).
[11]

o Data Collection: Mount a suitable single crystal on the diffractometer and collect diffraction
data using a monochromatic X-ray source (e.g., Mo Ka radiation).[11]

» Structure Solution and Refinement: Solve the crystal structure using direct methods and
refine it using full-matrix least-squares procedures.

Expected Results: The analysis will yield the precise atomic coordinates, defining the three-
dimensional arrangement of the atoms. This will confirm the connectivity established by NMR
and provide insights into crystal packing and hydrogen bonding networks. The phenyl and
imidazole rings are expected to be planar, with a dihedral angle between them.[12]

Conclusion

The analytical techniques outlined in this guide provide a comprehensive and robust framework
for the characterization of 5-Phenyl-1H-imidazol-2-amine. By integrating data from NMR, MS,
HPLC, FTIR, and X-ray crystallography, researchers can ensure the identity, purity, and
structural integrity of this important molecule, facilitating its successful application in drug
development and scientific research. Each protocol is designed to be self-validating, with the
results from one technique corroborating the findings of another, thereby upholding the highest
standards of scientific integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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